Cas no 2138262-17-4 (N,N-dimethyl-3-(3-oxomorpholin-4-yl)benzene-1-sulfonamide)

• Product Name: N,N-dimethyl-3-(3-oxomorpholin-4-yl)benzene-1-sulfonamide
• CAS No: 2138262-17-4
• MF: C₁₂H₁₆N₂O₄S
• MW: 284.331441879272
• CID: 6213557
• PubChem ID: 165481710
• Update Time: 2025-07-25

N,N-dimethyl-3-(3-oxomorpholin-4-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-3-(3-oxomorpholin-4-yl)benzene-1-sulfonamide
• EN300-1085947
• 2138262-17-4

• Inchi： 1S/C12H16N2O4S/c1-13(2)19(16,17)11-5-3-4-10(8-11)14-6-7-18-9-12(14)15/h3-5,8H,6-7,9H2,1-2H3
• InChI Key： KXKFIJIYLCKSSX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)N1C(COCC1)=O)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 284.08307817g/mol
• Monoisotopic Mass: 284.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 75.3Ų

Additional information on N,N-dimethyl-3-(3-oxomorpholin-4-yl)benzene-1-sulfonamide

Introduction to N,N-dimethyl-3-(3-oxomorpholin-4-yl)benzene-1-sulfonamide (CAS No. 2138262-17-4) in Modern Chemical Research

N,N-dimethyl-3-(3-oxomorpholin-4-yl)benzene-1-sulfonamide, identified by the chemical identifier CAS No. 2138262-17-4, represents a compound of significant interest in the realm of pharmaceutical chemistry and medicinal biology. This sulfonamide derivative exhibits a unique structural motif that has garnered attention for its potential applications in drug discovery and therapeutic development. The presence of both morpholine and sulfonamide functional groups imparts distinct chemical properties, making it a candidate for further exploration in synthetic chemistry and biological assays.

The molecular framework of N,N-dimethyl-3-(3-oxomorpholin-4-yl)benzene-1-sulfonamide consists of a benzene ring substituted with a sulfonamide group at the para position and an N-methylated morpholine moiety at the meta position. This arrangement not only contributes to the compound's solubility and bioavailability but also influences its interactions with biological targets. The sulfonamide group, known for its ability to form hydrogen bonds, enhances binding affinity to protein receptors, while the morpholine ring introduces flexibility and lipophilicity, which are critical for membrane permeability.

In recent years, sulfonamide derivatives have been extensively studied for their pharmacological properties. These compounds have demonstrated efficacy in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The structural diversity of sulfonamides allows for tailored modifications that can optimize their pharmacokinetic profiles and target specificity. N,N-dimethyl-3-(3-oxomorpholin-4-yl)benzene-1-sulfonamide is no exception, with its dual functionalization offering a promising scaffold for medicinal chemistry innovation.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases play a pivotal role in numerous cellular processes, and dysregulation of their activity is implicated in various diseases, particularly cancer. By designing molecules that selectively inhibit aberrant kinase signaling, researchers aim to develop treatments that disrupt disease progression while minimizing side effects. The morpholine moiety in N,N-dimethyl-3-(3-oxomorpholin-4-yl)benzene-1-sulfonamide may facilitate binding to the ATP-binding pocket of kinases, thereby modulating their activity.

Furthermore, the sulfonamide group can serve as a handle for further derivatization, enabling the creation of libraries of analogs with enhanced potency and selectivity. This approach aligns with contemporary drug discovery strategies that emphasize structure-based design and high-throughput screening. The compound's suitability for such methodologies has been underscored by preliminary computational studies indicating favorable binding interactions with target proteins.

Recent advancements in crystallography have provided insights into the binding modes of sulfonamide derivatives at atomic resolution. These structural determinations have informed the rational design of next-generation inhibitors, emphasizing the importance of precise molecular architecture in drug development. N,N-dimethyl-3-(3-oxomorpholin-4-yl)benzene-1-sulfonamide fits well within this paradigm, as its scaffold allows for fine-tuning of key pharmacophoric elements.

The synthesis of this compound has been optimized to ensure scalability and reproducibility, which are essential for both academic research and industrial applications. Modern synthetic techniques have enabled the efficient construction of complex molecules like N,N-dimethyl-3-(3-oxomorpholin-4-yb enzene -1 -sulfonamide) while maintaining high purity standards. These advancements have streamlined the process of generating novel derivatives for biological testing.

In vitro studies have begun to explore the biological activity of N,N-dimethyl -3-( 3 - oxomorpholin -4 - yl ) benzene -1 -sulfon amide across various cellular assays. Initial results suggest promising interactions with enzymes and receptors relevant to human health and disease. These findings warrant further investigation into its therapeutic potential, particularly in contexts where kinase inhibition is therapeutically relevant.

The integration of computational modeling with experimental data has accelerated the pace at which new compounds are evaluated for their pharmacological properties. Machine learning algorithms can predict binding affinities and toxicological profiles based on molecular descriptors derived from structures like CAS No 2138262 -17 -4 . Such tools are indispensable in modern drug discovery pipelines, enabling researchers to prioritize candidates that are most likely to succeed in clinical trials.

The versatility of N,N-dimethyl -3-( 3 - oxomorpholin -4 - yl ) benzene -1 -sulfon amide extends beyond kinase inhibition; it also holds potential as a scaffold for developing treatments against other diseases associated with protein-protein interactions or metabolic pathways disrupted by sulfonamides . Its unique combination of functional groups makes it a valuable asset in medicinal chemistry research , offering opportunities to address unmet medical needs through innovative molecular design.

As research progresses , collaborations between academia and industry will be crucial in translating laboratory findings into tangible therapeutic benefits . The continued exploration of compounds like CAS No 2138262 -17 -4 underscores the dynamic nature o f chemical biology , where interdisciplinary approaches drive breakthroughs that improve human health . By leveraging advances i n synthetic chemistry , computational biology , an d high-throughput screening technologies , scientists are poised to unlock new possibilities i n drug development .